2-[4-(Furan-3-carbonyl)piperazin-1-yl]-5-methyl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one

• IUPAC Name: 2-[4-(furan-3-carbonyl)piperazin-1-yl]-5-methyl-1H-[1,2,4]triazolo[1,5-a]pyrimidin-7-one
• InChI: InChI=1S/C15H16N6O3/c1-10-8-12(22)21-14(16-10)17-15(18-21)20-5-3-19(4-6-20)13(23)11-2-7-24-9-11/h2,7-9H,3-6H2,1H3,(H,16,17,18)
• InChI Key: IRQLHENFKXMVPH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N2C(=N1)N=C(N2)N3CCN(CC3)C(=O)C4=COC=C4
• Molecular Formula: C15H16N6O3
• Molecular Weight: 328.33 g/mol
• CAS No.: 2380176-52-1

Description

The compound contains several functional groups including a furan ring, a piperazine ring, a triazolo ring, and a pyrimidinone ring. These functional groups suggest that the compound might have interesting biological activities. For example, compounds containing a piperazine ring are known to exhibit a wide range of pharmacological properties.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is quite complex. It contains multiple heterocyclic rings which are likely to influence its physical and chemical properties.

Chemical Reactions Analysis

Again, without specific studies or experimental data on this compound, it’s challenging to provide a detailed analysis of its chemical reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. The presence of multiple heterocyclic rings in this compound suggests that it might have interesting physical and chemical properties.

Mechanism of Action

The mechanism of action of a compound depends on its structure and the biological system in which it is active. Given the presence of multiple functional groups in this compound, it could potentially interact with various biological targets.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Without specific data, it’s difficult to provide detailed information on the safety and hazards of this compound.

Future Directions

Future research on this compound could involve synthesizing it and studying its physical and chemical properties, as well as its biological activity. It would also be interesting to explore its potential applications in medicine or other fields.